76-20-0

Sulfonethylmethane

In Stock

• CAS RN:
• 76-20-0

• Formula:
• C8H18O4S2

• InChI:
• InChI=1S/C8H18O4S2/c1-5-8(4,13(9,10)6-2)14(11,12)7-3/h5-7H2,1-4H3

• InChIKey:
• LKACJLUUJRMGFK-UHFFFAOYSA-N

• Sulfonethylmethane is a DEA Schedule III controlled substance. Substances in the DEA Schedule III have a potential for abuse less than substances in Schedules I or II and abuse may lead to moderate or low physical dependence or high psychological dependence.
  Methylsulfonal is a dithioketal.

pentyl 2-methyl-5-oxo-4-(2,3,4-trimethoxyphenyl)-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate

• CAS RN:
• 5476-20-0

• Formula:
• C25H33NO6

• InChI:
• InChI=1S/C25H33NO6/c1-6-7-8-14-32-25(28)20-15(2)26-17-10-9-11-18(27)22(17)21(20)16-12-13-19(29-3)24(31-5)23(16)30-4/h12-13,21,26H,6-11,14H2,1-5H3

• InChIKey:
• QQVYUFCEZKUJJJ-UHFFFAOYSA-N

• Pentyl 2-methyl-5-oxo-4-(2,3,4-trimethoxyphenyl)-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate is a useful research compound. Its molecular formula is C25H33NO6 and its molecular weight is 443.5 g/mol. The purity is usually 95%.

Tetramethyloxirane

In Stock

• CAS RN:
• 5076-20-0

• Formula:
• C6H12O

• InChI:
• InChI=1S/C6H12O/c1-5(2)6(3,4)7-5/h1-4H3

• InChIKey:
• SYQIWVMFOAHDMK-UHFFFAOYSA-N

• 2,3-epoxy-2,3-dimethylbutane is a colorless liquid. (NTP, 1992)

Phenyl 2-(4-aminophenoxy)benzoate

• CAS RN:
• 89076-20-0

• Formula:
• C19H15NO3

• InChI:
• InChI=1S/C19H15NO3/c20-14-10-12-16(13-11-14)22-18-9-5-4-8-17(18)19(21)23-15-6-2-1-3-7-15/h1-13H,20H2

• InChIKey:
• OLHWUIZZXZPVSI-UHFFFAOYSA-N

• Phenyl 2-(4-aminophenoxy)benzoate is a useful research compound. Its molecular formula is C19H15NO3 and its molecular weight is 305.3 g/mol. The purity is usually 95%.

Methyl 2,6-dimethoxy-3-nitrobenzoate

In Stock

• CAS RN:
• 55776-20-0

• Formula:
• C10H11NO6

• InChI:
• InChI=1S/C10H11NO6/c1-15-7-5-4-6(11(13)14)9(16-2)8(7)10(12)17-3/h4-5H,1-3H3

• InChIKey:
• HVVQDBFINNUQBK-UHFFFAOYSA-N

• Methyl 2,6-dimethoxy-3-nitrobenzoate is a useful research compound. Its molecular formula is C10H11NO6 and its molecular weight is 241.2 g/mol. The purity is usually 95%.

N'-(3-pyridinylmethylene)-2-thiophenecarbohydrazide

In Stock

• CAS RN:
• 270576-20-0

• Formula:
• C11H9N3OS

• InChI:
• InChI=1S/C11H9N3OS/c15-11(10-4-2-6-16-10)14-13-8-9-3-1-5-12-7-9/h1-8H,(H,14,15)/b13-8+

• InChIKey:
• PIZDMFKRKVPHEJ-MDWZMJQESA-N

• N'-(3-pyridinylmethylene)-2-thiophenecarbohydrazide is a useful research compound. Its molecular formula is C11H9N3OS and its molecular weight is 231.27. The purity is usually 95%.

[5-[(E)-2-cyano-3-(2-methoxycarbonylanilino)-3-oxoprop-1-enyl]-2-methoxyphenyl] naphthalene-1-carboxylate

Usually In Stock

• CAS RN:
• 380476-20-0

• Formula:
• C30H22N2O6

• InChI:
• InChI=1S/C30H22N2O6/c1-36-26-15-14-19(16-21(18-31)28(33)32-25-13-6-5-11-24(25)29(34)37-2)17-27(26)38-30(35)23-12-7-9-20-8-3-4-10-22(20)23/h3-17H,1-2H3,(H,32,33)/b21-16+

• InChIKey:
• XUYGOTYYCLDIGO-UHFFFAOYSA-N

• [5-[(E)-2-cyano-3-(2-methoxycarbonylanilino)-3-oxoprop-1-enyl]-2-methoxyphenyl] naphthalene-1-carboxylate is a useful research compound. Its molecular formula is C30H22N2O6 and its molecular weight is 506.514. The purity is usually 95%.

ethyl 2-(2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)propanamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

In Stock

• CAS RN:
• 681276-20-0

• Formula:
• C29H30N2O3S2

• InChI:
• InChI=1S/C29H30N2O3S2/c1-4-34-29(33)26-22-12-8-14-24(22)36-28(26)30-27(32)19(3)35-25-17-31(23-13-6-5-11-21(23)25)16-20-10-7-9-18(2)15-20/h5-7,9-11,13,15,17,19H,4,8,12,14,16H2,1-3H3,(H,30,32)

• InChIKey:
• NTYRVCNGUKKKFS-UHFFFAOYSA-N

• Ethyl 2-(2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)propanamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C29H30N2O3S2 and its molecular weight is 518.69. The purity is usually 95%.

2-[(2,5-Dimethylphenyl)methylsulfanyl]-3-methyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one

In Stock

• CAS RN:
• 869076-20-0

• Formula:
• C16H18N2OS2

• InChI:
• InChI=1S/C16H18N2OS2/c1-10-4-5-11(2)12(8-10)9-21-16-17-13-6-7-20-14(13)15(19)18(16)3/h4-5,8H,6-7,9H2,1-3H3

• InChIKey:
• QRSGLPJWKHZVCN-UHFFFAOYSA-N

• 2-[(2,5-Dimethylphenyl)methylsulfanyl]-3-methyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C16H18N2OS2 and its molecular weight is 318.45. The purity is usually 95%.

N1-((3-((4-fluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(3-(2-oxopyrrolidin-1-yl)propyl)oxalamide

In Stock

• CAS RN:
• 872976-20-0

• Formula:
• C20H27FN4O6S

• InChI:
• InChI=1S/C20H27FN4O6S/c21-15-5-7-16(8-6-15)32(29,30)25-12-3-13-31-18(25)14-23-20(28)19(27)22-9-2-11-24-10-1-4-17(24)26/h5-8,18H,1-4,9-14H2,(H,22,27)(H,23,28)

• InChIKey:
• UVJSJXPYHGPVRC-UHFFFAOYSA-N

• N1-((3-((4-fluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(3-(2-oxopyrrolidin-1-yl)propyl)oxalamide is a useful research compound. Its molecular formula is C20H27FN4O6S and its molecular weight is 470.52. The purity is usually 95%.

5-chloro-N-(3-(4-(dimethylamino)phenyl)propyl)thiophene-2-sulfonamide

In Stock

• CAS RN:
• 953976-20-0

• Formula:
• C15H19ClN2O2S2

• InChI:
• InChI=1S/C15H19ClN2O2S2/c1-18(2)13-7-5-12(6-8-13)4-3-11-17-22(19,20)15-10-9-14(16)21-15/h5-10,17H,3-4,11H2,1-2H3

• InChIKey:
• GSMHDBWWPVWIQW-UHFFFAOYSA-N

• 5-chloro-N-(3-(4-(dimethylamino)phenyl)propyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C15H19ClN2O2S2 and its molecular weight is 358.9. The purity is usually 95%.

4'-Pyrrolidinomethyl-2-thiomethylbenzophenone

In Stock

• CAS RN:
• 898776-20-0

• Formula:
• C19H21NOS

• InChI:
• InChI=1S/C19H21NOS/c1-22-18-7-3-2-6-17(18)19(21)16-10-8-15(9-11-16)14-20-12-4-5-13-20/h2-3,6-11H,4-5,12-14H2,1H3

• InChIKey:
• ABWADQZUAXNBDD-UHFFFAOYSA-N

• 4'-Pyrrolidinomethyl-2-thiomethylbenzophenone is a useful research compound. Its molecular formula is C19H21NOS and its molecular weight is 311.4 g/mol. The purity is usually 95%.

ethyl 4-(3-benzoyl-7-fluoro-4,4-dioxido-1H-4,1,2-benzothiadiazin-1-yl)benzoate

In Stock

• CAS RN:
• 932976-20-0

• Formula:
• C23H17FN2O5S

• InChI:
• InChI=1S/C23H17FN2O5S/c1-2-31-23(28)16-8-11-18(12-9-16)26-19-14-17(24)10-13-20(19)32(29,30)22(25-26)21(27)15-6-4-3-5-7-15/h3-14H,2H2,1H3

• InChIKey:
• HCDFAUQWEMGVGQ-UHFFFAOYSA-N

• Ethyl 4-(3-benzoyl-7-fluoro-4,4-dioxido-1H-4,1,2-benzothiadiazin-1-yl)benzoate is a useful research compound. Its molecular formula is C23H17FN2O5S and its molecular weight is 452.5 g/mol. The purity is usually 95%.

1-(N-Aziridinyl)-6,7-bis(4-hydroxyphenyl)-5-nonanone

• CAS RN:
• 110576-20-0

• Formula:
• C23H29NO3

• InChI:
• InChI=1S/C23H29NO3/c1-2-21(16-7-11-19(25)12-8-16)23(17-9-13-20(26)14-10-17)22(27)6-4-3-5-18-15-24-18/h7-14,18,21,23-26H,2-6,15H2,1H3/t18-,21?,23-/m1/s1

• InChIKey:
• TZMSUYNFLCWOOM-DDVMIGOSSA-N

• 1-(N-Aziridinyl)-6,7-bis(4-hydroxyphenyl)-5-nonanone, also known as 1-(N-Aziridinyl)-6,7-bis(4-hydroxyphenyl)-5-nonanone, is a useful research compound. Its molecular formula is C23H29NO3 and its molecular weight is 367.5 g/mol. The purity is usually 95%.

Piperidine-2-carbaldehyde

Usually In Stock

• CAS RN:
• 144876-20-0

• Formula:
• C6H11NO

• InChI:
• InChI=1S/C6H11NO/c8-5-6-3-1-2-4-7-6/h5-7H,1-4H2

• InChIKey:
• XHLCYFVJQKWNRH-UHFFFAOYSA-N

• Piperidine-2-carbaldehyde, also known as Piperidine-2-carbaldehyde, is a useful research compound. Its molecular formula is C6H11NO and its molecular weight is 113.16 g/mol. The purity is usually 95%.

N-cyclopropyl-1-methyl-N-(thiophen-3-ylmethyl)-1H-pyrazole-4-sulfonamide

In Stock

• CAS RN:
• 1797076-20-0

• Formula:
• C12H15N3O2S2

• InChI:
• InChI=1S/C12H15N3O2S2/c1-14-8-12(6-13-14)19(16,17)15(11-2-3-11)7-10-4-5-18-9-10/h4-6,8-9,11H,2-3,7H2,1H3

• InChIKey:
• UJTJCKNZEWKPGG-UHFFFAOYSA-N

• N-cyclopropyl-1-methyl-N-(thiophen-3-ylmethyl)-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C12H15N3O2S2 and its molecular weight is 297.39. The purity is usually 95%.

4-(Trifluoromethyl)-2,5,6,8-tetrahydro-3H-pyrano[3,4-c]pyridazin-3-one

Usually In Stock

• CAS RN:
• 2219376-20-0

• Formula:
• C8H7F3N2O2

• InChI:
• InChI=1S/C8H7F3N2O2/c9-8(10,11)6-4-1-2-15-3-5(4)12-13-7(6)14/h1-3H2,(H,13,14)

• InChIKey:
• DXCFGVUJMOJKOQ-UHFFFAOYSA-N

• 4-(Trifluoromethyl)-2,5,6,8-tetrahydro-3H-pyrano[3,4-c]pyridazin-3-one is a useful research compound. Its molecular formula is C8H7F3N2O2 and its molecular weight is 220.151. The purity is usually 95%.

5-[1-([1,2,4]Triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine

Usually In Stock

• CAS RN:
• 2379976-20-0

• Formula:
• C15H16N6S

• InChI:
• InChI=1S/C15H16N6S/c1-2-15(18-21-10-16-17-14(1)21)20-8-12(9-20)19-5-3-13-11(7-19)4-6-22-13/h1-2,4,6,10,12H,3,5,7-9H2

• InChIKey:
• QZFXATLDWGYBTE-UHFFFAOYSA-N

• 5-[1-([1,2,4]Triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine is a useful research compound. Its molecular formula is C15H16N6S and its molecular weight is 312.4. The purity is usually 95%.